Cas no 478029-84-4 (4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene)

• Product Name: 4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
• CAS No: 478029-84-4
• MF: C₁₇H₁₁ClN₂S₂
• MW: 342.865639925003
• CID: 5714169
• PubChem ID: 3757665
• Update Time: 2023-10-15

4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene Chemical and Physical Properties

Names and Identifiers

• 4-(benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
• 2R-1307
• benzyl 4-chloro[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide
• 478029-84-4
• 2-benzylsulfanyl-4-chloro-[1]benzothiolo[3,2-d]pyrimidine
• AKOS005086502
• 2-(BENZYLSULFANYL)-4-CHLORO[1]BENZOTHIENO[3,2-D]PYRIMIDINE
• [1]Benzothieno[3,2-d]pyrimidine, 4-chloro-2-[(phenylmethyl)thio]-
• 4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene

• Inchi： 1S/C17H11ClN2S2/c18-16-15-14(12-8-4-5-9-13(12)22-15)19-17(20-16)21-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： FSJYLFQWSONPLE-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)=NC(Cl)=C2SC3=CC=CC=C3C2=N1

Computed Properties

• Exact Mass: 342.0052184g/mol
• Monoisotopic Mass: 342.0052184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 567.0±60.0 °C(Predicted)
• pka: -0.09±0.40(Predicted)